Cas no 1353964-10-9 (N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine)

• Product Name: N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine
• CAS No: 1353964-10-9
• MF: C₁₃H₂₁FN₂
• MW: 224.317646741867
• CID: 2170266
• Update Time: 2025-06-11

N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-[1-(4-fluoro-phenyl)-ethyl]-n*1*-isopropyl-ethane-1,2-diamine
• N1-(1-(4-Fluorophenyl)ethyl)-N1-isopropylethane-1,2-diamine
• N1-[1-(4-fluorophenyl)ethyl]-N1-isopropylethane-1,2-diamine
• AM93355
• N-[1-(4-Fluorophenyl)ethyl]-N-isopropyl-1,2-ethanediamine
• N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine

• Inchi： 1S/C13H21FN2/c1-10(2)16(9-8-15)11(3)12-4-6-13(14)7-5-12/h4-7,10-11H,8-9,15H2,1-3H3
• InChI Key： ZTYMKJBOIWOJED-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)N(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 269.6±20.0 °C at 760 mmHg
• Flash Point: 116.8±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine

Professional Introduction to N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1353964-10-9)

N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353964-10-9, belongs to a class of molecules known for their potential biological activity. The unique structural features of this compound, particularly its fluoro-substituted phenyl ring and the presence of both isopropyl and amino functional groups, make it a subject of interest for various applications in medicinal chemistry.

The< strong>N*1*-isopropyl-ethane-1,2-diamine moiety in the molecular structure contributes to the compound's reactivity and interaction with biological targets. This feature has been explored in recent studies aimed at developing novel therapeutic agents. The incorporation of a fluoro group at the para position of the phenyl ring is a common strategy in drug design due to its ability to modulate metabolic stability and binding affinity. Such modifications have been widely reported to enhance the pharmacological properties of small molecule compounds.

In the context of contemporary pharmaceutical research, N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine has been investigated for its potential role in addressing various therapeutic challenges. Recent studies have highlighted its utility as a building block for the synthesis of more complex molecules with enhanced biological activity. The< strong>fluoro-substituted phenyl ring, in particular, has been shown to improve the compound's interaction with specific enzymes and receptors, making it a valuable candidate for further development.

The< strong>isopropyl group in the molecule contributes to its steric properties, influencing how it interacts with biological targets. This aspect has been particularly relevant in the design of kinase inhibitors, where steric hindrance can significantly impact binding efficiency. Researchers have leveraged these structural features to develop molecules with improved selectivity and potency. The combination of these elements makes N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of such compounds. Molecular modeling techniques have been employed to predict the binding modes of N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine with various biological targets. These studies have provided valuable insights into how structural modifications can enhance its pharmacological profile. The integration of experimental data with computational predictions has accelerated the process of identifying lead compounds for further development.

The< strong>N*1*-isopropyl ethane diamine core structure is particularly interesting due to its versatility in drug design. It serves as a scaffold that can be modified to target different biological pathways. The presence of both primary and secondary amine groups offers multiple sites for chemical modification, allowing researchers to fine-tune the compound's properties for specific applications. This flexibility has made it a preferred choice for medicinal chemists working on developing novel therapeutics.

In conclusion, N*1*-[1-(4-Fluoro-phenyl)-ethyl]-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1353964-10-9) represents a significant advancement in pharmaceutical research. Its unique structural features, particularly the< strong>fluoro-substituted phenyl ring,< strong>N*1*-isopropyl, and< strong>N*1*-isopropyl group, make it a versatile and promising candidate for further development. Ongoing research continues to explore its potential applications in various therapeutic areas, underscoring its importance in the ongoing quest for innovative treatments.